3-(Bromomethyl)-2,4,10-trioxaadamantane
Overview
Description
Synthesis Analysis
The synthesis of 3-(Bromomethyl)-2,4,10-trioxaadamantane involves complex reactions where the stability of trioxa-adamantyl derivatives against nucleophilic substitution by organomagnesium compounds is a key factor. This stability is influenced by stereoelectronic and steric hindrance. A notable synthesis approach utilizes Grignard reagents with carboxyl groups masked as trioxa-adamantyl groups, leading to a variety of electrophilic reactions and the production of substituted carboxylic acids upon demasking (Voss & Gerlach, 1983).
Molecular Structure Analysis
The molecular structure of related compounds has been analyzed through various techniques, including X-ray diffraction and electron diffraction, which reveal the conformational preferences and the stereochemistry of the brominated derivatives. These studies provide insights into the conformational equilibria and the thermodynamically favored configurations of compounds similar to 3-(Bromomethyl)-2,4,10-trioxaadamantane, highlighting the influence of bromine on molecular structure (Allinger & Liang, 1965).
Chemical Reactions and Properties
Chemical reactions involving 3-(Bromomethyl)-2,4,10-trioxaadamantane are characterized by regio- and stereo-selectivity, particularly in bromo(alkoxylation) reactions. These reactions are influenced by the presence of protective groups and can lead to the synthesis of complex molecules with high selectivity and yield. The role of the trioxaadamantane structure in facilitating these reactions and the subsequent transformations involving mild acid hydrolysis are crucial aspects of the compound's reactivity (Idris et al., 2000).
Scientific Research Applications
Synthesis of Substituted Carboxylic Acids : It is used in synthesizing substituted carboxylic acids through the use of Grignard reagents. This facilitates the preparation of macrocyclic lactones and other compounds (Voss & Gerlach, 1983).
Matteson-Pasto Rearrangement : It is involved in the Matteson-Pasto rearrangement and various chemical reactions, highlighting its versatility in organic synthesis (Vasilyev et al., 1982).
Synthesis of Heteroborahomoadamantanes : This compound is utilized in the synthesis of heteroborahomoadamantanes and their derivatives, including 4-oxa-3-borahomoadamantane dimer and 3-alkoxy-7-n- derivatives (Mikhailov et al., 1980).
Chain Elongations in 1,3-Dioxan-4-ones : It is used for substitutions and chain elongations in the side-chain C-atom of 1,3-dioxan-4-ones, leading to enantiomerically pure α-hydroxy- compounds (Noda & Seebach, 1987).
Synthesis of α-Bromo α-Dioxymethyl Carbonyl Compounds : It is a key component in synthesizing near-stereopure α-bromo α-dioxymethyl carbonyl compounds (Idris et al., 2000).
Condensation with Nitriles : When reacted with nitriles in the presence of a zinc-silver couple, it leads to the formation of ketones (Rousseau & Drouin, 1983).
Synthesis of Functionalized Sulfonamides : 2-(bromomethyl)-1-sulfonylaziridines, related to this compound, are used for synthesizing functionalized sulfonamides (D’hooghe et al., 2005).
Charge Transfer in Carbon Nanotubes : 1-bromoadamantane molecules, similar in structure, in single-walled carbon nanotubes facilitate charge transfer, a key step in synthesizing narrow 1D sp3 nanostructures (Tonkikh et al., 2016).
Synthesis of Enantiopure 4-Bromo-3-hydroxybutanoate : This compound plays a role in synthesizing enantiopure 4-bromo-3-hydroxybutanoate, a crucial chiral building block in the synthesis of various biologically active compounds, including statins (Lim et al., 2013).
Orthocarbonic Acid Derivative : It is noted as a new orthocarbonic acid derivative with unknown structure elements, suggesting potential for further exploration in chemical research (Stetter & Hunds, 1984).
properties
IUPAC Name |
3-(bromomethyl)-2,4,10-trioxatricyclo[3.3.1.13,7]decane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BrO3/c9-4-8-10-5-1-6(11-8)3-7(2-5)12-8/h5-7H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSXFBEUWUQOEEC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1OC(O2)(O3)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10340601 | |
Record name | 3-Bromomethyl-2,4,10-trioxa-adamantane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10340601 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Bromomethyl)-2,4,10-trioxaadamantane | |
CAS RN |
157371-80-7 | |
Record name | 3-Bromomethyl-2,4,10-trioxa-adamantane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10340601 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(Bromomethyl)-2,4,10-trioxaadamantane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.